Cas no 1806008-02-5 (4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806008-02-5
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4890873
• Update Time: 2025-05-19

4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-6(10)2-1-3(8(11,12)13)14-4(5(2)15)7(16)17/h1,6,15H,(H,16,17)
• InChI Key： LMKUJVHCCRWFSY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)O)N=C(C(F)(F)F)C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.4
• Topological Polar Surface Area: 70.4

Additional information on 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806008-02-5)

The compound 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806008-02-5) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, contribute to its enhanced metabolic stability and bioactivity. This molecule has garnered attention due to its role in the development of novel enzyme inhibitors and herbicides, aligning with the growing demand for sustainable and efficient chemical solutions.

In recent years, the scientific community has shown increasing interest in fluorinated compounds due to their ability to modulate biological activity and improve drug-like properties. The presence of multiple fluorine atoms in 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid enhances its lipophilicity and binding affinity, making it a valuable intermediate in medicinal chemistry. Researchers are exploring its applications in targeting inflammatory pathways and oxidative stress-related diseases, topics that are currently trending in biomedical research.

From an agrochemical perspective, this compound's herbicidal activity is of particular interest. With the global push toward sustainable agriculture, there is a rising need for eco-friendly pesticides that minimize environmental impact. The trifluoromethyl group in this molecule is known to improve herbicidal efficacy, making it a candidate for next-generation crop protection products. This aligns with searches for "green chemistry in agriculture" and "fluorine in agrochemicals," which are frequently queried by professionals in the field.

The synthesis of 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid involves multi-step organic reactions, including fluorination and carboxylation processes. Its CAS No. 1806008-02-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the compound's complexity, analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterization, addressing common queries like "how to analyze fluorinated pyridines" and "quality control for specialty chemicals."

In the pharmaceutical industry, this compound is being investigated for its potential as a building block in drug discovery. Its ability to act as a bioisostere for carboxylic acids and other functional groups makes it versatile in designing small-molecule therapeutics. Searches related to "fluorine in drug design" and "pyridine derivatives in medicine" highlight the relevance of this molecule in current research trends.

Environmental and safety considerations are also critical when working with 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure workplace safety. This addresses frequently asked questions such as "safety data for fluorinated pyridines" and "best practices for chemical storage."

In summary, 4-(Difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806008-02-5) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its fluorinated structure, combined with its functional groups, positions it as a key player in advancing sustainable chemistry and innovative therapeutics. As research continues, this molecule is likely to play an increasingly important role in addressing global challenges in health and agriculture.